Cas no 2172445-60-0 (5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172445-60-0
• MF: C₁₂H₁₃FN₄O
• MW: 248.256225347519
• CID: 6300346
• PubChem ID: 165444203
• Update Time: 2025-06-09

5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• 2172445-60-0
• EN300-1610143

• Inchi： 1S/C12H13FN4O/c1-2-10-11(12(14)18)15-16-17(10)7-8-5-3-4-6-9(8)13/h3-6H,2,7H2,1H3,(H2,14,18)
• InChI Key： CZQIDJOBNDSIMO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(=C(C(N)=O)N=N1)CC

Computed Properties

• Exact Mass: 248.10733921g/mol
• Monoisotopic Mass: 248.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172445-60-0)

5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 2172445-60-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorophenyl moiety and an amide functional group, contribute to its unique chemical properties and biological interactions.

The fluorine atom in the 2-fluorophenyl group is a key structural determinant that influences the compound's pharmacokinetic behavior and binding affinity to biological targets. Fluorinated aromatic compounds are frequently employed in drug design due to their ability to enhance metabolic stability, improve binding interactions, and modulate receptor activity. In the context of 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide, the fluorine substituent may play a crucial role in optimizing its interaction with enzymes or receptors involved in disease pathways.

The triazole ring is another critical component of this compound, contributing to its stability and reactivity. Triazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of an amide group at the 4-position of the triazole ring further diversifies the compound's chemical space, enabling potential modifications that could enhance its biological efficacy. This structural motif is reminiscent of several known bioactive molecules, suggesting that 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide may exhibit similar pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have shown that the presence of a fluorine atom can significantly alter the electronic properties of aromatic rings, thereby affecting their interactions with biological targets. In the case of 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide, computational analyses suggest that the fluorine-substituted phenyl group may enhance binding affinity to certain enzymes or receptors by modulating hydrophobic interactions and electronic distribution.

The pharmaceutical industry has increasingly focused on developing small molecules with novel mechanisms of action to address unmet medical needs. 5-Ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide represents a promising candidate for further investigation due to its unique structural features. Preclinical studies have begun to explore its potential applications in treating various conditions by targeting specific disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases or other enzymes implicated in cancer progression.

The synthesis of 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the complex framework of this molecule.

In conclusion,5-Ethyl-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172445-60-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a triazole ring, fluorinated aromatic moiety, and amide functional group positions it as a valuable scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its mechanism of action and evaluate its efficacy in preclinical models, paving the way for future clinical applications.